3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one

• IUPAC Name: 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H24N2O3S/c23-18-11-26-19(16-3-1-2-4-17(16)22(24)25)21(18)12-20-8-13-5-14(9-20)7-15(6-13)10-20/h1-4,13-15,19H,5-12H2
• InChI Key: FJSQRPPWFLZTBS-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CN4C(SCC4=O)C5=CC=CC=C5[N+](=O)[O-]
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one, also known as Azone, is a synthetic compound that has gained attention in the field of pharmaceutical research due to its potential as a drug delivery enhancer. Azone has been shown to increase the permeability of the skin and mucous membranes, which can improve the absorption of drugs and enhance their effectiveness. In

Scientific Research Applications

3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one has been extensively studied for its potential as a drug delivery enhancer. It has been shown to increase the permeability of the skin and mucous membranes, allowing drugs to penetrate more effectively. 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one has been used in the formulation of topical creams, gels, and ointments for the treatment of various skin conditions, including psoriasis, eczema, and acne. 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one has also been investigated for its potential to enhance the absorption of drugs through the nasal and ocular routes.

Mechanism of Action

The mechanism of action of 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one is not fully understood, but it is believed to disrupt the lipid bilayer of cell membranes, increasing their permeability. 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one has also been shown to interact with the intercellular lipids of the stratum corneum, which can further enhance drug penetration.
Biochemical and Physiological Effects:
3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one has been shown to have minimal toxicity and is generally well-tolerated. However, it can cause skin irritation and sensitization in some individuals. 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one has also been shown to increase the release of pro-inflammatory cytokines, which may have implications for its use in the treatment of inflammatory skin conditions.

Advantages and Limitations for Lab Experiments

3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one is a versatile compound that can be used in a variety of drug delivery applications. Its ability to enhance drug permeability makes it a valuable tool for researchers studying the pharmacokinetics of drugs. However, 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one can be difficult to work with due to its low solubility in water and some organic solvents. Its potential for skin irritation and sensitization also limits its use in some applications.

Future Directions

There are several areas of research that could benefit from further investigation of 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one. One area is the development of new formulations for the treatment of skin conditions, such as psoriasis and eczema. Another area is the use of 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one in the delivery of vaccines and other biologics through the skin and mucous membranes. Additionally, 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one could be investigated for its potential to enhance the delivery of anticancer drugs to tumors. Further research is needed to fully understand the mechanism of action of 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one and its potential applications in drug delivery.
Conclusion:
In conclusion, 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one is a synthetic compound that has gained attention in the field of pharmaceutical research due to its potential as a drug delivery enhancer. Its ability to increase the permeability of the skin and mucous membranes has made it a valuable tool for researchers studying drug absorption. While 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one has some limitations, its versatility and potential for further research make it an exciting area of study in the field of pharmaceuticals.

Synthesis Methods

The synthesis of 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one involves the reaction of 2-nitrobenzaldehyde with 1-adamantanemethanamine to form a Schiff base intermediate. The Schiff base is then reacted with thiosemicarbazide to form the thiazolidinone ring. The final product is obtained by reduction of the nitro group using sodium dithionite. The purity of 3-(1-adamantylmethyl)-2-(2-nitrophenyl)-1,3-thiazolidin-4-one can be improved by recrystallization from ethanol.